Cas no 2228600-24-4 (1-ethoxy-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-ethoxy-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228600-24-4
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5943458
• PubChem ID: 165721854
• Update Time: 2025-05-22

1-ethoxy-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene
• 2228600-24-4
• EN300-1814990

• Inchi： 1S/C14H18O2/c1-6-14(3,4)11-8-9-12(16-7-2)13(10-11)15-5/h1,8-10H,7H2,2-5H3
• InChI Key： SQZRFKPHBZWQCD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)C(C#C)(C)C

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-ethoxy-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene

1-Ethoxy-2-Methoxy-4-(2-Methylbut-3-Yn-2-Yl)Benzene: A Comprehensive Overview

The compound 1-Ethoxy-2-Methoxy-4-(2-Methylbut-3-Yn-2-Yl)Benzene, identified by the CAS number NO 2228600-24-4, is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis. The structure of this compound is characterized by a benzene ring substituted with ethoxy, methoxy, and a 2-methylbutynyl group, which introduces a range of functional groups that can be exploited for diverse chemical reactions.

Recent studies have highlighted the importance of 1-Ethoxy-2-Methoxy substituents in modulating the electronic properties of aromatic compounds. These groups are known to activate the benzene ring towards electrophilic substitution reactions, making them valuable in the synthesis of complex aromatic systems. The presence of the 4-(2-Methylbutynyl) group further enhances the compound's reactivity and versatility. This group introduces a strained alkyne moiety, which can participate in cycloaddition reactions or serve as a precursor for constructing polycyclic structures.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki coupling, to assemble the benzene ring with the appropriate substituents. The strategic placement of these groups ensures optimal reactivity and stability, making this compound amenable to large-scale production and application.

The application of CAS NO 2228600-24-based compounds has expanded into several cutting-edge research areas. For instance, in materials science, this compound has been utilized as a building block for constructing advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing materials with tailored electronic and mechanical properties.

In the pharmaceutical industry, the compound has shown promise as a lead molecule for drug discovery. The combination of electron-donating groups (ethoxy and methoxy) and the strained alkyne moiety provides a unique pharmacophore that can interact with various biological targets. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, opening new avenues for therapeutic development.

The versatility of this compound also extends to organic synthesis, where it serves as a key intermediate in constructing complex natural products and synthetic molecules. Its ability to undergo multiple reaction pathways—such as nucleophilic aromatic substitution, alkyne cyclization, and cross-coupling reactions—makes it an invaluable tool for chemists seeking to build intricate molecular architectures.

In conclusion, 1-Ethoxy-2-Methoxy-4-(